Cas no 64891-77-6 (Bromoacetic-2-13C Acid)

• Product Name: Bromoacetic-2-13C Acid
• CAS No: 64891-77-6
• MF: C₂H₃BrO₂
• MW: 139.940675020218
• CID: 501247
• PubChem ID: 24856880
• Update Time: 2025-04-19

Bromoacetic-2-13C Acid Chemical and Physical Properties

Names and Identifiers

• Acetic-2-13C acid,2-bromo- (9CI)
• Bromoacetic-2-13c Acid
• [2-(13)C]-bromoacetic acid
• [2-13C]-2-bromoacetic acid
• [2-13C]bromoacetic acid
• [2-13C]-bromoacetic acid
• < 2-13C> bromoacetic acid
• 2-< 13C> -bromoacetic acid
• 279358_ALDRICH
• BroMoacetic acid-2-13C
• Bromoaceticacid-2-13C
• 64891-77-6
• SCHEMBL1332022
• Bromoacetic acid-2-13C, 99 atom % 13C
• DTXSID10444597
• BROMOACETIC-2-13CACID
• BROMOACETIC ACID (2-13C, 99%)
• Bromoacetic-2-13C Acid

• MDL： MFCD00002681
• Inchi： 1S/C2H3BrO2/c3-1-2(4)5/h1H2,(H,4,5)/i1+1
• InChI Key： KDPAWGWELVVRCH-OUBTZVSYSA-N
• SMILES： Br[13CH2]C(=O)O

Computed Properties

• Exact Mass: 138.93500g/mol
• Monoisotopic Mass: 138.93500g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 47-49 °C (lit.)
• Boiling Point: 208 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Solubility: Not available

Bromoacetic-2-13C Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H314-H317-H400
• Warning Statement： P261-P273-P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3425 8/PG 2
• WGK Germany：2
• Hazard Category Code： 23/24/25-35-43-50
• Safety Instruction： 26-36/37/39-45-61
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：23/24/25-35-50
• Packing Group：II